Cas no 2165969-34-4 ((8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one)

• Product Name: (8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one
• CAS No: 2165969-34-4
• MF: C₇H₁₀F₂N₂O
• MW: 176.163908481598
• CID: 5272236
• Update Time: 2026-03-09

(8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one Chemical and Physical Properties

Names and Identifiers

• (R)-7,7-difluorohexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• (8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one

• Inchi： 1S/C7H10F2N2O/c8-7(9)1-5-2-10-6(12)3-11(5)4-7/h5H,1-4H2,(H,10,12)/t5-/m1/s1
• InChI Key： IRMBAWGFWAEBGL-RXMQYKEDSA-N
• SMILES： [C@]12([H])CC(F)(F)CN1CC(=O)NC2

Additional information on (8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one

Compound CAS No 2165969-34-4: (8aR)-7,7-Difluoro-octahydropyrrolo[1,2-a]piperazin-3-one

The compound CAS No 2165969-34-4, also known as (8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of bicyclic compounds, characterized by its unique octahydropyrrolo[1,2-a]piperazine framework. The presence of two fluorine atoms at the 7-position introduces distinct electronic and steric properties, making it a valuable substrate for further functionalization and biological evaluation.

Recent studies have highlighted the importance of bicyclic frameworks in drug design due to their ability to mimic complex biological interactions. The octahydropyrrolo[1,2-a]piperazine system, in particular, has been shown to exhibit favorable pharmacokinetic profiles and excellent bioavailability. The difluoro substitution at the 7-position further enhances the compound's stability and selectivity, making it a promising candidate for various therapeutic applications.

The synthesis of (8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one involves a multi-step process that combines principles from stereochemistry and fluorination chemistry. Key steps include the formation of the bicyclic core through ring-closing reactions followed by selective fluorination. The stereochemistry at the 8a-position is critical for determining the compound's biological activity, as demonstrated by recent enantioselective synthesis methods reported in the literature.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical models targeting central nervous system disorders. Specifically, it has been evaluated for its potential as an antidepressant and anxiolytic agent. Recent research indicates that the compound interacts with key neurotransmitter systems, such as serotonin and dopamine pathways, suggesting its role in modulating mood and anxiety-related behaviors.

In addition to its pharmacological applications, CAS No 2165969-34-4 has also been explored for its potential in radiopharmaceuticals. The incorporation of fluorine atoms allows for positron emission tomography (PET) imaging studies, enabling researchers to map receptor distributions in vivo. This dual functionality underscores the versatility of this compound in both therapeutic and diagnostic contexts.

Looking ahead, ongoing research is focused on optimizing the synthetic routes for (8aR)-7,7-difluoro-octahydropyrrolo[1,2-a]piperazin-3-one to enhance scalability and reduce production costs. Furthermore, efforts are being made to investigate its safety profile and efficacy in larger animal models before advancing to clinical trials.

In summary, CAS No 2165969-34-4 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features and promising biological activities make it a focal point for researchers across multiple disciplines. As advancements in synthetic methodologies and pharmacological testing continue to unfold, this compound is poised to play a pivotal role in addressing unmet medical needs.